2-Methyl-5-[(4-methylpyrimidin-2-yl)amino]benzoic acid

• IUPAC Name: 2-methyl-5-[(4-methylpyrimidin-2-yl)amino]benzoic acid
• InChI: InChI=1S/C13H13N3O2/c1-8-3-4-10(7-11(8)12(17)18)16-13-14-6-5-9(2)15-13/h3-7H,1-2H3,(H,17,18)(H,14,15,16)
• InChI Key: HOBVGGQIDKVBBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=NC=CC(=N2)C)C(=O)O
• Molecular Formula: C13H13N3O2
• Molecular Weight: 243.26 g/mol
• CAS No.: 1275287-54-1

Description

2-Methyl-5-[(4-methylpyrimidin-2-yl)amino]benzoic acid is a useful research compound. Its molecular formula is C13H13N3O2 and its molecular weight is 243.266. The purity is usually 95%.
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Scientific Research Applications

Analgesic, Anti-inflammatory, and Antimicrobial Activities

Compounds structurally similar to 2-Methyl-5-[(4-methylpyrimidin-2-yl)amino]benzoic acid have been synthesized and evaluated for their pharmacological properties. For instance, novel benzimidazole analogs, incorporating pyrimidine substituents, have demonstrated significant analgesic, anti-inflammatory, and antimicrobial activities. These findings suggest that structurally related compounds may also possess similar biological activities, offering potential for the development of new therapeutic agents (Krishna Veni Chikkula & R. Sundararajan, 2017).

Supramolecular Chemistry and Crystal Engineering

Bifunctional aromatic N-heterocycles, including pyridine-aminopyrimidine and aminopyridine supramolecular reagents, have been synthesized and characterized, highlighting the significance of hydrogen-bond donors and acceptors in designing new molecular structures. These compounds are essential for the development of crystal engineering and supramolecular chemistry, where they can serve as building blocks for constructing complex molecular architectures (C. Aakeröy et al., 2007).

Metal Complexes and Coordination Chemistry

Research on Schiff base ligands and their metal complexes derived from 3-Aldehydosalicylic acid and various amino-pyrimidine derivatives have been conducted to explore their structural characterization, spectral analysis, and antimicrobial activities. These studies are crucial for understanding the coordination chemistry of metal ions with heterocyclic ligands and their potential applications in catalysis, materials science, and as antimicrobial agents (B. M. Kalshetty et al., 2013).

Fluorescent Sensors

Compounds incorporating pyrimidinyl and other heterocyclic groups have been employed as fluorescent sensors for metal ions. For example, Zinpyr family sensors, designed for Zn(II) detection, demonstrate the utility of such compounds in biological imaging and environmental monitoring. The synthesis and photophysical characterization of these sensors underscore the importance of structural modification for enhancing selectivity and sensitivity toward specific metal ions (Elizabeth M. Nolan et al., 2006).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.